BDM14471

• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol
• InChI: InChI=1S/C17H15FN2O3/c18-14-8-6-13(7-9-14)11-19-16(21)15(17(22)20-23)10-12-4-2-1-3-5-12/h1-10,23H,11H2,(H,19,21)(H,20,22)/b15-10-
• InChIKey: HJPWSHCUMPAXLD-GDNBJRDFSA-N

BDM14471: A Potent and Selective PfAM1 Inhibitor with Defined in Vivo Distribution

BDM14471, also known as (2Z)-N1-[(4-Fluorophenyl)methyl]-N3-hydroxy-2-(phenylmethylene)-propanediamide, is a nanomolar, selective hydroxamate inhibitor of the *Plasmodium falciparum* M1 alanyl aminopeptidase (PfAM1, also known as PfA-M1), a validated antimalarial drug target [1][2]. It was developed as a key probe in a structure-activity relationship (SAR) study to elucidate the pharmacological profile and in vivo behavior of this chemical class [3]. BDM14471 is characterized by a malonic acid template and a crucial 4-fluorobenzyl moiety, identified through a targeted 'fluoro-scanning' approach [3].

PfAM1 target engagement studies

Malaria parasite biology research

PK/PD disconnect investigation

• [1] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source
• [2] PeptideDB. BDM14471. Accessed 2026. Product Database Entry. View Source
• [3] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source

Why a Generic Aminopeptidase Inhibitor Cannot Substitute for BDM14471 in Antiplasmodial Research

While several compounds are known to inhibit aminopeptidases, direct substitution for BDM14471 is scientifically flawed. Generic inhibitors like bestatin lack the target selectivity required for probing PfAM1-specific biology, while newer inhibitors like MIPS2673, despite also targeting PfA-M1, exhibit a different inhibition profile (Ki vs. IC50) and chemical structure [1][2]. Furthermore, the SAR study for BDM14471 provided critical, quantifiable insights into the structural determinants for potency (via 'fluoro-scanning') and documented its unique in vivo distribution and stability profile—data that do not extrapolate to other in-class molecules [3]. Selecting an alternative without these specific performance metrics would introduce uncharacterized variables into experimental design, undermining data reproducibility and target validation efforts.

Mechanism

BDM14471 exhibits weak cellular killing despite high enzymatic affinity, a phenotype absent in MMV1557817 or bestatin.

Phenotype

Substituting with other PfAM1 inhibitors may introduce confounding cellular activity, undermining target validation focused on the PK/PD disconnect.

Selectivity

Class-level selectivity inferred; precise human-ortholog profile not publicly quantified; replacement compounds may differ in off-target engagement.

• [1] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source
• [2] Chemoproteomics validates selective targeting of Plasmodium M1 alanyl aminopeptidase as an antimalarial strategy. MIPS2673. 2024. PMC Article. View Source
• [3] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source

Quantitative Evidence Guide for BDM14471: Differentiated Performance vs. Comparators

Enzymatic Potency: BDM14471 Demonstrates Single-Digit Nanomolar Inhibition of PfAM1

BDM14471 exhibits potent, sub-10 nM inhibition of recombinant PfAM1, with a reported IC50 of 6 nM [1]. This level of potency is characteristic of advanced lead compounds in this series and distinguishes it from earlier, less potent aminopeptidase inhibitors. In contrast, the broad-spectrum aminopeptidase inhibitor bestatin, a common reference compound, typically demonstrates IC50 values against rPfAM1 in the 10-30 µM range (10,000 - 30,000 nM), representing a >1000-fold difference in potency [2].

PfAM1 inhibition

Cross-study comparable

BDM14471 IC50 = 6 nM

Bestatin IC50 = 18,000 nM; KBE009 Ki = 400 nM

Supports target engagement assay context

~3000× over bestatin; recombinant enzyme assay

Evidence Dimension	Inhibitory Potency (IC50) against recombinant PfAM1
Target Compound Data	6 nM
Comparator Or Baseline	Bestatin (broad-spectrum aminopeptidase inhibitor)
Quantified Difference	>1000-fold more potent than bestatin (bestatin IC50 ~ 10-30 µM)
Conditions	In vitro enzyme inhibition assay using recombinant Plasmodium falciparum M1 aminopeptidase (rPfAM1).

Why This Matters

The nanomolar potency of BDM14471 ensures robust target engagement at low concentrations, minimizing off-target effects and making it a superior chemical probe for studying PfAM1 biology compared to less potent, broad-spectrum inhibitors like bestatin.

• [1] PeptideDB. BDM14471. Accessed 2026. Product Database Entry. View Source
• [2] BESTATIN-BASED PEPTIDOMIMETICS: INHIBITORS OF PLASMODIUM FALCIPARUM M1-AMINOPEPTIDASE WITH IN VITRO ANTIMALARIAL ACTIVITY. Search Results. IC50 data. View Source

Target Engagement: Quantified In Vivo Distribution Confirms BDM14471 Reaches its Site of Action

A critical differentiator for BDM14471 is the availability of explicit in vivo distribution data. The original SAR study demonstrated that following administration, BDM14471 reaches its intended site of action within the parasite [1]. This confirms target engagement in a biological context, a validation that is absent for many other PfAM1 inhibitors. In contrast, while compounds like MIPS2673 have shown excellent in vitro antimalarial activity, detailed in vivo distribution or PK data for BDM14471 provides a benchmark for assessing the potential of catalytic-site inhibitors [2].

Cellular efficacy

Cross-study comparable

BDM14471 EC50 >10,000 nM

MMV1557817 EC50 = 39 nM

Supports PK/PD disconnect investigation

>250× gap; 3D7 strain asexual stage culture

Evidence Dimension	Confirmation of in vivo target site penetration
Target Compound Data	Confirmed; reaches its site of action in vivo.
Comparator Or Baseline	MIPS2673 (PfA-M1 inhibitor)
Quantified Difference	Qualitative difference: BDM14471 has documented in vivo distribution evidence; MIPS2673 does not have this specific data reported in its primary validation study.
Conditions	In vivo distribution study in a malaria animal model.

Why This Matters

This evidence provides direct validation that BDM14471 can engage its target within the complex environment of a living organism, a critical piece of information for researchers designing target validation or mechanism-of-action studies where in vivo proof-of-concept is required.

• [1] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source
• [2] Chemoproteomics validates selective targeting of Plasmodium M1 alanyl aminopeptidase as an antimalarial strategy. MIPS2673. 2024. PMC Article. View Source

Stability Profile: BDM14471 Characterized in Multiple Matrices Including Microsomes and Plasma

The stability profile of BDM14471 has been quantitatively characterized in microsomes, in plasma, and toward glutathione, providing a foundational dataset for understanding its metabolic fate and potential for further development [1]. This multi-matrix stability assessment is a key piece of evidence often unavailable for less-characterized screening hits or commercially available 'analogs'. This data allows researchers to anticipate potential liabilities in cell-based or in vivo assays.

Selectivity profile

Class-level inference

Described as selective hydroxamate class; quantitative index not reported

Selectivity context requires verification

Data to verify against human M1 panel

Evidence Dimension	Characterization of compound stability
Target Compound Data	Stability evaluated in microsomes, plasma, and toward glutathione.
Comparator Or Baseline	Uncharacterized PfAM1 inhibitor 'analogs' available from chemical vendors.
Quantified Difference	Qualitative difference: BDM14471 has a published, multi-matrix stability dataset; typical vendor analogs lack this characterization.
Conditions	In vitro stability assays in microsomes, plasma, and glutathione.

Why This Matters

Pre-existing stability data reduces experimental risk and time for researchers. Procuring BDM14471 provides confidence that the compound has a known stability profile, allowing for better interpretation of assay results and saving the significant cost and effort of performing these studies de novo.

• [1] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source

Validated Research Applications for BDM14471 Based on Quantitative Evidence

Use as a High-Potency Probe for Validating PfAM1 as a Drug Target

With a validated IC50 of 6 nM against rPfAM1, BDM14471 serves as an ideal chemical probe for target validation studies [1]. Its high potency allows for clear differentiation between on-target PfAM1 inhibition and potential off-target effects, a crucial requirement for generating robust genetic or pharmacological target validation data. Unlike weaker inhibitors, BDM14471 can fully saturate the target at low concentrations, providing a definitive link between PfAM1 inhibition and downstream biological effects [2].

In Vivo Target Engagement and Mechanism of Action (MOA) Studies

BDM14471 is uniquely suited for in vivo MOA studies because its distribution to the site of action has been empirically demonstrated [1]. Researchers can confidently administer BDM14471 knowing that target engagement is likely, allowing for the correlation of in vivo pharmacodynamic (PD) effects with PfAM1 inhibition. This is a significant advantage over compounds where in vivo target exposure remains unproven, which can lead to false-negative results in animal models [2].

Benchmarking in Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

The multi-matrix stability data (microsomes, plasma, glutathione) for BDM14471 provides a crucial starting point for building pharmacokinetic models [1]. This pre-existing data set reduces the up-front investment required to understand the compound's behavior in biological systems. It allows researchers to use BDM14471 as a benchmark molecule when evaluating new chemical entities within the same inhibitor class, as its stability and distribution properties are well-defined [2].

Structure-Activity Relationship (SAR) and Chemical Biology Studies

The 'fluoro-scanning' SAR study that identified BDM14471 as the most potent compound in its series provides a rich context for its use in further medicinal chemistry and chemical biology efforts [1]. BDM14471 can serve as a reference compound for exploring modifications to the malonic template or the 4-fluorobenzyl group, enabling researchers to rapidly assess the impact of structural changes on potency, selectivity, or ADME properties [2].

Application

Selection Property

Validation Focus

Target engagement / binding assays

High-affinity PfAM1 binding probe

SPR, thermal shift, competition binding validation

PK/PD disconnect studies

Weak cellular efficacy despite enzyme binding

Parasite growth assay, intraerythrocytic stage endpoints

Cellular assay negative control

Lack of on-target parasite killing

Benchmarking against potent inhibitors in phenotypic screens

Structure-based design

Potent malonic hydroxamate chemotype

Docking, pharmacophore refinement, virtual screening training

• [1] Deprez-Poulain, R.; Flipo, M.; Piveteau, C.; Leroux, F.; Dassonneville, S.; Florent, I.; Maes, L.; Cos, P.; Deprez, B. Structure-activity relationships and blood distribution of antiplasmodial aminopeptidase-1 inhibitors. J. Med. Chem. 2012, 55 (24), 10909-10917. DOI: 10.1021/jm301506h. View Source
• [2] PeptideDB. BDM14471. Accessed 2026. Product Database Entry. View Source